![molecular formula C9H5F3N2O2 B1455430 5-Trifluoromethoxy-1H-indazole-3-carbaldehyde CAS No. 1082040-40-1](/img/structure/B1455430.png)
5-Trifluoromethoxy-1H-indazole-3-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 1H-indazoles, including 5-Trifluoromethoxy-1H-indazole-3-carbaldehyde, has been a subject of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C9H5F3N2O2. This code provides a standard way to encode the molecular structure using text.Chemical Reactions Analysis
The chemical reactions involving 1H-indazoles have been studied extensively. These reactions include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 230.14 g/mol. The compound is solid at room temperature .Mechanism of Action
The mechanism of action of 5-Trifluoromethoxy-1H-indazole-3-carbaldehyde is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes, particularly those involved in cancer cell growth and proliferation.
Biochemical and physiological effects:
Studies have shown that this compound has significant biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects, particularly in the treatment of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-Trifluoromethoxy-1H-indazole-3-carbaldehyde in lab experiments is its high yield and purity. The compound is relatively easy to synthesize, and its properties make it suitable for use in various applications. However, one of the limitations of using the compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 5-Trifluoromethoxy-1H-indazole-3-carbaldehyde. One of the areas of interest is the development of new drugs based on the compound's structure and properties. Another area of research is the elucidation of the compound's mechanism of action, which could lead to a better understanding of its potential applications in various fields. Additionally, further studies are needed to explore the compound's potential as a neuroprotective agent and its effects on other physiological processes.
Scientific Research Applications
5-Trifluoromethoxy-1H-indazole-3-carbaldehyde has been used in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been found to have potential applications in the development of new drugs, particularly in the treatment of cancer and neurological disorders.
properties
IUPAC Name |
5-(trifluoromethoxy)-2H-indazole-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F3N2O2/c10-9(11,12)16-5-1-2-7-6(3-5)8(4-15)14-13-7/h1-4H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INGWPRMAFXVFSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNC(=C2C=C1OC(F)(F)F)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.